Cas no 13031-13-5 (2-methoxy-2-phenylacetonitrile)
13031-13-5 structure
Product Name:2-methoxy-2-phenylacetonitrile
CAS No:13031-13-5
MF:C9H9NO
MW:147.173862218857
MDL:MFCD21684468
CID:161212
PubChem ID:320056
Update Time:2025-04-19
2-methoxy-2-phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, a-methoxy-
- 2-methoxy-2-phenylacetonitrile
- (+/-)-2-methoxy-2-phenylacetonitrile
- AC1L81GZ
- methoxy(phenyl)acetonitrile
- methoxyphenylacetonitrile
- NSC266224
- phenyl(methoxy)acetonitrile
- SureCN198465
- HYXJXCNHNYUWAZ-UHFFFAOYSA-N
- Alpha-methoxybenzyl cyanide
- EN300-153470
- AKOS015414251
- .ALPHA.-METHOXYBENZYL CYANIDE
- ACETONITRILE, METHOXYPHENYL-
- NSC-266224
- Benzeneacetonitrile, .alpha.-methoxy-
- .ALPHA.-METHOXYBENZENEACETONITRILE
- 13031-13-5
- P9MNG39UA3
- PHENYLMETHOXYACETONITRILE
- DTXSID30313099
- .ALPHA.-METHOXYPHENYLACETONITRILE
- (Methoxyphenyl)acetonitrile
- SCHEMBL198465
- methoxyphenyl acetonitrile
-
- MDL： MFCD21684468
- Inchi： 1S/C9H9NO/c1-11-9(7-10)8-5-3-2-4-6-8/h2-6,9H,1H3
- InChI Key： HYXJXCNHNYUWAZ-UHFFFAOYSA-N
- SMILES： O(C)C(C#N)C1C=CC=CC=1
Computed Properties
- Exact Mass: 147.06847
- Monoisotopic Mass: 147.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 33Ų
Experimental Properties
- PSA: 33.02
- LogP: 1.89768
2-methoxy-2-phenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-153470-0.05g |
2-methoxy-2-phenylacetonitrile |
13031-13-5 | 95% | 0.05g |
$76.0 | 2023-08-31 | |
| Enamine | EN300-153470-0.1g |
2-methoxy-2-phenylacetonitrile |
13031-13-5 | 95% | 0.1g |
$113.0 | 2023-08-31 | |
| Enamine | EN300-153470-0.25g |
2-methoxy-2-phenylacetonitrile |
13031-13-5 | 95% | 0.25g |
$162.0 | 2023-08-31 | |
| Enamine | EN300-153470-0.5g |
2-methoxy-2-phenylacetonitrile |
13031-13-5 | 95% | 0.5g |
$310.0 | 2023-08-31 | |
| Enamine | EN300-153470-1.0g |
2-methoxy-2-phenylacetonitrile |
13031-13-5 | 95% | 1g |
$414.0 | 2023-06-06 | |
| Enamine | EN300-153470-2.5g |
2-methoxy-2-phenylacetonitrile |
13031-13-5 | 95% | 2.5g |
$810.0 | 2023-08-31 | |
| Enamine | EN300-153470-5.0g |
2-methoxy-2-phenylacetonitrile |
13031-13-5 | 95% | 5g |
$1199.0 | 2023-06-06 | |
| Enamine | EN300-153470-10.0g |
2-methoxy-2-phenylacetonitrile |
13031-13-5 | 95% | 10g |
$1778.0 | 2023-06-06 | |
| Enamine | EN300-153470-1g |
2-methoxy-2-phenylacetonitrile |
13031-13-5 | 95% | 1g |
$414.0 | 2023-08-31 | |
| Enamine | EN300-153470-5g |
2-methoxy-2-phenylacetonitrile |
13031-13-5 | 95% | 5g |
$1199.0 | 2023-08-31 |
2-methoxy-2-phenylacetonitrile Related Literature
-
Amita Singh,Ayushi Singh,Devyani Srivastava,Gabriele Kociok-K?hn,Randolf D. K?hn,Abhinav Kumar,Mohd. Muddassir CrystEngComm 2022 24 4274
-
Hossein Ghafuri,Mahdi Roshani RSC Adv. 2014 4 58280
-
Peng Liu,Jian-Wu Hao,Li-Ping Mo,Zhan-Hui Zhang RSC Adv. 2015 5 48675
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